Cas no 20033-12-9 (Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-)

• Product Name: Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-
• CAS No: 20033-12-9
• MF: C₁₃H₂₀
• MW: 176.297904014587
• CID: 240665
• PubChem ID: 61383
• Update Time: 2025-04-19

Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)- Chemical and Physical Properties

Names and Identifiers

• Benzene,1-(1,1-dimethylethyl)-3-(1-methylethyl)-
• 1-tert-butyl-3-isopropyl-benzene
• 1-Isopropyl-3-tert-butylbenzene
• 1-tert-Butyl-3-isopropylbenzene
• m-tert-butylcumene
• NS00113809
• 20033-12-9
• 1-isopropyl-3-t-butylbenzene
• 1-tert-Butyl-3-isopropylbenzene #
• 1-Isoproyl-3-tert-butylbenzene
• OWOLIQXOOMFSJE-UHFFFAOYSA-N

• Inchi： 1S/C13H20/c1-10(2)11-7-6-8-12(9-11)13(3,4)5/h6-10H,1-5H3
• InChI Key： OWOLIQXOOMFSJE-UHFFFAOYSA-N
• SMILES： C(C)(C)(C)C1C=CC=C(C=1)C(C)C

Computed Properties

• Exact Mass: 176.1566
• Monoisotopic Mass: 176.156500638g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 0
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 150
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.7
• Topological Polar Surface Area: 0Ų

Experimental Properties

• Density: 0.855
• Boiling Point: 210.3°C at 760 mmHg
• Flash Point: 76.4°C
• Refractive Index: 1.482
• PSA: 0

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Cumenes